Cas no 58019-68-4 (Cyclohexanecarboxylic acid, 2-methyl-6-oxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-methyl-6-oxo-, ethyl ester
• CAS No: 58019-68-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1608085
• PubChem ID: 13624183
• Update Time: 2025-04-21

Cyclohexanecarboxylic acid, 2-methyl-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-methyl-6-oxo-, ethyl ester
• ethyl 2-methyl-6-oxocyclohexane-1-carboxylate
• DTXSID20545266
• 58019-68-4
• ethyl 2-methyl-6-oxocyclohexanecarboxylate
• SCHEMBL5796691
• ethyl2-methyl-6-oxocyclohexanecarboxylate

• Inchi： 1S/C10H16O3/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h7,9H,3-6H2,1-2H3
• InChI Key： NTIIYMFJLLQONW-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C)C1C(=O)OCC

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37